3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-thiophenecarboxamide

• IUPAC Name: N-(4-chlorophenyl)-3-[(4-chlorophenyl)methylsulfonyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H13Cl2NO3S2/c19-13-3-1-12(2-4-13)11-26(23,24)16-9-10-25-17(16)18(22)21-15-7-5-14(20)6-8-15/h1-10H,11H2,(H,21,22)
• InChI Key: KBGSKFKJFBKJGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CS(=O)(=O)C2=C(SC=C2)C(=O)NC3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C18H13Cl2NO3S2
• Molecular Weight: 426.3 g/mol

Description

3-[(4-Chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-thiophenecarboxamide, hereafter referred to as CBST, is a synthetic compound used in a variety of scientific applications. CBST is a derivative of thiophenecarboxamide, a type of aromatic compound. CBST is highly soluble in water, and is used in various laboratory experiments due to its unique properties.

Scientific Research Applications

Pharmacological Applications

Sulfonamides, including structures similar to "3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-thiophenecarboxamide," have been studied extensively for their pharmacological properties. They serve as crucial elements in designing drugs with various therapeutic actions. For instance, sulfonamides have demonstrated significant antitumor activity, with certain compounds showing promise as anticancer agents due to their ability to inhibit carbonic anhydrase IX and XII, which are tumor-associated isoforms (Carta, Scozzafava, & Supuran, 2012). Additionally, sulfonamide compounds have found applications as antimicrobial, antifungal, antiparasitic, antioxidant, and antitumor agents, highlighting their versatility and importance in medicinal chemistry (Azevedo-Barbosa et al., 2020).

Environmental Impact and Remediation

Research has also focused on the environmental impact of sulfonamides, including their presence in water sources due to pharmaceutical and agricultural use. Studies have indicated that sulfonamides can affect microbial populations in the environment, potentially posing risks to human health. Efforts to understand and mitigate these effects are crucial for maintaining environmental safety and human health (Baran, Adamek, Ziemiańska, & Sobczak, 2011).

Advanced Materials and Chemical Analysis

Sulfonamide compounds have been explored for their applications in creating advanced materials, such as polymers and coatings, due to their unique chemical properties. Their role in developing environmentally friendly and economically viable synthetic methods for thiophene derivatives, which are valuable in organic materials for their electronic properties, has been emphasized (Xuan, 2020). Furthermore, the analysis of sulfonamides, including capillary electrophoresis techniques, is critical for quality control in pharmaceuticals, food safety, and environmental monitoring (Hoff & Kist, 2009).